Cas no 1281694-06-1 (N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide)
N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide
- Z738327726
- 1281694-06-1
- EN300-26595961
- (E)-N-(1-benzylpyrazol-3-yl)-2-phenylethenesulfonamide
-
- Inchi: 1S/C18H17N3O2S/c22-24(23,14-12-16-7-3-1-4-8-16)20-18-11-13-21(19-18)15-17-9-5-2-6-10-17/h1-14H,15H2,(H,19,20)/b14-12+
- InChI Key: CGSMFNWFUBDUSX-WYMLVPIESA-N
- SMILES: S(/C=C/C1C=CC=CC=1)(NC1C=CN(CC2C=CC=CC=2)N=1)(=O)=O
Computed Properties
- Exact Mass: 339.10414797g/mol
- Monoisotopic Mass: 339.10414797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 72.4Ų
N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26595961-0.05g |
N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide |
1281694-06-1 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide
Professional Introduction to N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide (CAS No. 1281694-06-1)
N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1281694-06-1, represents a unique structural motif that has been explored for its potential biological activities. The molecular framework of this compound incorporates a benzyl-pyrazole scaffold linked to a phenylethene sulfonamide moiety, which together forms a basis for diverse pharmacological applications.
The benzyl-pyrazole moiety is a well-documented pharmacophore that has been extensively studied for its role in modulating various biological pathways. Pyrazole derivatives are known for their versatility in drug design, often exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of the benzyl group enhances the lipophilicity of the pyrazole core, potentially improving membrane permeability and bioavailability, which are critical factors in drug development.
The sulfonamide functional group at the 2-position of the phenylethene scaffold further enriches the pharmacological profile of N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide. Sulfonamides are a class of compounds that have been widely used in medicine due to their broad spectrum of biological activities. They are known to interact with enzymes and receptors, often leading to inhibitory effects on metabolic pathways relevant to diseases such as diabetes and infections. The presence of this moiety suggests that this compound may exhibit inhibitory properties against certain enzymes or receptors, making it a promising candidate for therapeutic intervention.
Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of novel drug candidates like N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide. These techniques allow researchers to predict the binding affinity and interaction patterns of compounds with biological targets, thereby accelerating the drug discovery process. Studies have shown that the benzyl-pyrazole scaffold can effectively engage with various protein targets, including kinases and transcription factors, which are often implicated in cancer and inflammatory diseases.
In vitro studies have begun to unravel the potential therapeutic applications of N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide. Preliminary results indicate that this compound exhibits notable activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The sulfonamide moiety appears to play a crucial role in mediating these effects by interfering with key signaling pathways involved in cell proliferation and survival. Additionally, the compound has shown promise in modulating inflammatory responses, making it a candidate for treating chronic inflammatory conditions.
The structural features of N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide also make it an attractive scaffold for further derivatization and optimization. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce potential side effects. This flexibility is particularly valuable in drug development, where achieving the right balance between potency and safety is paramount.
As research continues to progress, N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide is poised to emerge as a significant player in the pharmaceutical landscape. Its unique structural composition and demonstrated biological activities make it a compelling candidate for further investigation. Future studies will likely focus on elucidating its mechanism of action, exploring its potential in clinical trials, and developing novel derivatives with improved pharmacological profiles.
The integration of traditional medicinal chemistry approaches with cutting-edge technologies such as high-throughput screening and structure-based drug design is expected to yield more efficient and targeted therapeutic agents. N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide exemplifies how combining innovative molecular design with rigorous scientific investigation can lead to breakthroughs in drug discovery.
In conclusion, N-(1-benzyl-1H-pyrazol-3-yll)-2-phnnylethenesulphonarnide (CAS No. 1281694 06 11) represents a fascinating compound with significant potential in pharmaceutical applications Its unique structural features combined with promising biological activities position it as a valuable asset in ongoing research efforts aimed at developing new therapeutic agents The continued exploration of this molecule is likely to contribute substantially to advancements in medicinal chemistry and drug development.
1281694-06-1 (N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylethene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)